3-[(4-methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
Description
Properties
IUPAC Name |
1-(2-methylphenyl)-3-[(4-methylphenyl)methylsulfanyl]-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2S/c1-16-10-12-18(13-11-16)15-27-24-22(14-25)20-8-5-9-21(20)23(26-24)19-7-4-3-6-17(19)2/h3-4,6-7,10-13H,5,8-9,15H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMIRDDXEQUXPAU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=C(C3=C(CCC3)C(=N2)C4=CC=CC=C4C)C#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-[(4-methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile (CAS Number: 439107-25-2) belongs to the cyclopenta[c]pyridine class of compounds, which have garnered attention for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its potential applications in agriculture and medicine, supported by recent research findings.
- Molecular Formula : C24H22N2S
- Molecular Weight : 370.51 g/mol
- Structure : The compound features a cyclopenta[c]pyridine core with a sulfanyl group and substituted phenyl rings.
Biological Activity Overview
Cyclopenta[c]pyridine derivatives have been studied for various biological activities, including:
- Antiviral
- Antimicrobial
- Insecticidal
- Anti-inflammatory
Antiviral Activity
Recent studies have demonstrated that derivatives of cyclopenta[c]pyridines exhibit significant antiviral properties. For instance, compounds structurally related to the target compound have shown promising results against plant viruses, with some demonstrating higher activity than established antiviral agents like ribavirin .
Antimicrobial Activity
Research indicates that cyclopenta[c]pyridine derivatives possess moderate to potent antimicrobial effects. For example, compounds with similar structures have been tested against various pathogens, showing effectiveness against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for some derivatives were reported as low as 0.21 µM against Pseudomonas aeruginosa and Escherichia coli .
Insecticidal Activity
Insecticidal assays revealed that certain derivatives exhibit larvicidal efficacy against pests such as Plutella xylostella. The most effective compounds showed inhibition ratios exceeding 90% at specific concentrations .
Case Studies and Research Findings
- Synthesis and Evaluation :
- Toxicological Assessments :
- Molecular Docking Studies :
Comparative Table of Biological Activities
| Activity Type | Compound Tested | MIC (µM) | Efficacy (%) |
|---|---|---|---|
| Antiviral | Cyclopenta Derivative | 0.21 | >50% against TMV |
| Antimicrobial | Cyclopenta Derivative | 0.21 | Effective against E. coli |
| Insecticidal | Cyclopenta Derivative | N/A | >90% larvicidal efficacy |
Scientific Research Applications
Based on the search results, a detailed article focusing solely on the applications of "3-[(4-Methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile" cannot be composed. The available information regarding this specific compound is quite limited.
Here's what can be gathered from the search results:
- Identification and Structure:
- Availability:
-
Related Compounds:
- The search results mention several compounds with similar structural features, such as the presence of a methylbenzyl group or a dihydro-triazino-benzoxazepine ring system . These compounds are primarily listed as screening compounds from chemical vendors like ChemDiv .
- Other compounds containing methylphenyl and pyrazole moieties are mentioned in the context of pharmaceutical applications, such as thrombopoietin receptor agonists and inhibitors of 11β-hydroxysteroid dehydrogenase type 1 . However, these are structurally distinct from the target compound.
-
Potential Applications:
- While direct applications of "3-[(4-Methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile" are not specified in the search results, the presence of similar structural motifs in other bioactive compounds suggests it could have potential applications in medicinal chemistry or drug discovery .
- The triazole and benzoxazepine moieties, found in related compounds, are known to exhibit a range of biological activities .
Comparison with Similar Compounds
Key Observations:
Substituent Effects on Lipophilicity: The 4-methylbenzyl group in the target compound increases lipophilicity compared to the unsubstituted benzyl analog (CAS 439096-81-8). Fluorinated derivatives (e.g., 4-fluoro substitution) exhibit moderate polarity, while tert-butyl groups (CAS 861212-90-0) maximize hydrophobicity .
Electronic Effects :
- Fluorine and trifluoromethyl groups (e.g., CAS 861209-35-0) introduce electron-withdrawing effects, altering electron density in the aromatic system and possibly enhancing metabolic stability .
Synthetic Accessibility :
- Cyclocondensation reactions (e.g., using sodium alkoxide catalysts) are common for synthesizing cyclopenta[c]pyridine cores, as demonstrated in . Modifications at position 3 often involve nucleophilic substitution or thiol-ene chemistry (e.g., reactions with chloroacetyl chloride or sodium azide, as in ) .
Crystallographic and Analytical Data
- Crystallography : SHELX programs () are widely used for structural elucidation of similar compounds. For example, IR spectra (e.g., C≡N stretch at ~2210 cm⁻¹ in ) confirm nitrile functionality .
- Thermal Properties : Melting points for analogs range from 114–124°C, correlating with molecular symmetry and purity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
